Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid

• Molecular Formula: C171H283N45O47S
• Molecular Weight: 3753 g/mol
• InChI: InChI=1S/C171H283N45O47S/c1-18-20-21-22-23-24-25-26-27-28-32-55-131(227)190-121(80-104-85-183-90-187-104)157(249)209-126(88-217)163(255)206-124(83-134(230)231)153(245)189-97(13)143(235)213-137(94(9)10)166(258)207-120(77-101-46-30-29-31-47-101)162(254)216-140(99(15)220)169(261)208-125(84-135(232)233)160(252)205-122(81-129(179)225)158(250)203-119(79-103-58-62-106(223)63-59-103)161(253)215-139(98(14)219)168(260)199-112(53-38-44-72-177)151(243)200-116(75-91(3)4)154(246)194-113(54-45-73-184-171(181)182)149(241)192-108(49-34-40-68-173)146(238)195-114(64-65-128(178)224)152(244)196-115(66-74-264-17)145(237)188-96(12)142(234)212-136(93(7)8)165(257)197-110(51-36-42-70-175)148(240)193-109(50-35-41-69-174)150(242)202-118(78-102-56-60-105(222)61-57-102)156(248)201-117(76-92(5)6)155(247)204-123(82-130(180)226)159(251)210-127(89-218)164(256)214-138(95(11)19-2)167(259)198-111(52-37-43-71-176)147(239)191-107(48-33-39-67-172)144(236)186-86-132(228)185-87-133(229)211-141(100(16)221)170(262)263/h29-31,46-47,56-63,85,90-100,107-127,136-141,217-223H,18-28,32-45,48-55,64-84,86-89,172-177H2,1-17H3,(H2,178,224)(H2,179,225)(H2,180,226)(H,183,187)(H,185,228)(H,186,236)(H,188,237)(H,189,245)(H,190,227)(H,191,239)(H,192,241)(H,193,240)(H,194,246)(H,195,238)(H,196,244)(H,197,257)(H,198,259)(H,199,260)(H,200,243)(H,201,248)(H,202,242)(H,203,250)(H,204,247)(H,205,252)(H,206,255)(H,207,258)(H,208,261)(H,209,249)(H,210,251)(H,211,229)(H,212,234)(H,213,235)(H,214,256)(H,215,253)(H,216,254)(H,230,231)(H,232,233)(H,262,263)(H4,181,182,184)/t95-,96-,97-,98+,99+,100+,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,136-,137-,138-,139-,140-,141-/m0/s1
• InChIKey: OOYVQZJIYUSTSG-KANLGLMPSA-N

Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr Free Acid: A High-Affinity, Selective VPAC2 Receptor Antagonist for Pharmacological Research

Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid, also known as PG 99-465, is a synthetically modified 31-amino acid peptide derived from vasoactive intestinal peptide (VIP). It is characterized as a high-affinity and selective antagonist for the VPAC2 receptor [1], a class B G protein-coupled receptor involved in circadian rhythm regulation, neurotransmission, and immune modulation. This compound exhibits a 100-fold preference for the VPAC2 receptor over the VPAC1 receptor [2] and represents the first selective human VPAC2 receptor antagonist described [3]. Its development was achieved through strategic modifications to the VIP sequence, including amino-terminal myristoylation, lysine substitutions at positions 12, 27, and 28, and a carboxyl-terminal Gly-Gly-Thr extension [3].

Workflow Selective VPAC2 antagonism for neuronal, circadian, and immune signaling pathway studies

Selection Choose for receptor-subtype isolation; not a pan-VPAC inhibitor or VPAC1/PAC1 tool

Use context In vitro cAMP inhibition, radioligand binding, and target engagement assays with recombinant VPAC2

• [1] Moreno D, Gourlet P, De Neef P, Cnudde J, Waelbroeck M, Robberecht P. Development of selective agonists and antagonists for the human vasoactive intestinal polypeptide VPAC(2) receptor. Peptides. 2000 Oct;21(10):1543-9. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. PG 99-465 Ligand Page. Accessed 2026. View Source
• [3] Moreno D, et al. Development of selective agonists and antagonists for the human vasoactive intestinal polypeptide VPAC(2) receptor. Peptides. 2000;21(10):1543-1549. View Source

Critical Selectivity: Why Generic VPAC Antagonists Cannot Substitute for Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr Free Acid

Substituting Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid with a generic VPAC receptor antagonist introduces significant experimental confounds. The VPAC1 and VPAC2 receptors, while sharing 51% sequence homology, mediate distinct and often opposing physiological effects [1]. For instance, in the hippocampus, VPAC1 activation inhibits GABA release, whereas VPAC2 activation enhances it [2]. Non-selective antagonists, or those with significant activity at VPAC1 or PAC1 receptors, will therefore produce ambiguous or confounding results in systems where both receptors are expressed. Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid's >100-fold selectivity for VPAC2 over VPAC1 [3] is a critical differentiator, enabling precise dissection of VPAC2-mediated pathways without the off-target effects that plague less selective alternatives like PG 97-269, which has an IC50 of 3000 nM for VPAC2 but only 2 nM for VPAC1 [4]. This specificity is not a minor refinement but a fundamental requirement for generating interpretable data in VPAC2-focused research.

VPAC2-selective antagonist

vs

Non-selective VPAC antagonist

Pan-VPAC blockade may confound opposing VPAC1/VPAC2 effects; VPAC2-specific pathway isolation cannot be guaranteed

VPAC2-preferring antagonist

vs

VPAC1-preferring antagonist

Inverted subtype selectivity shifts functional readout; VPAC1-preferring probes may mask VPAC2-mediated responses

VPAC2 antagonist (blockade)

vs

VPAC2 agonist (activation)

Agonist tools activate signaling cascades, incompatible with pathway blockade or target engagement confirmation

• [1] Harmar AJ, et al. International Union of Pharmacology. XVIII. Nomenclature of receptors for vasoactive intestinal peptide and pituitary adenylate cyclase-activating polypeptide. Pharmacol Rev. 1998;50(2):265-270. View Source
• [2] Cunha-Reis D, et al. VPAC1 and VPAC2 receptor activation on GABA release from hippocampal nerve terminals involve several different signalling pathways. Br J Pharmacol. 2014;171(5):1201-1214. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. PG 99-465 Ligand Page. Accessed 2026. View Source
• [4] Pan CQ, et al. Generation of PEGylated VPAC1-selective antagonists that inhibit proliferation of a lung cancer cell line. Peptides. 2008 Mar;29(3):479-86. View Source

Quantitative Differentiation of Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr Free Acid: Head-to-Head Comparisons with Key VPAC Modulators

VPAC2 Selectivity: A 100-Fold Preference Over VPAC1 Confirmed by Binding and Functional Assays

Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid exhibits a 100-fold selectivity for the VPAC2 receptor over the VPAC1 receptor [1]. This is a stark contrast to the native ligand, VIP, which has comparable affinity for both receptors (EC50: 3 nM for VPAC1 vs. 8 nM for VPAC2) . The selectivity is further highlighted when compared to the VPAC1-selective antagonist PG 97-269, which has a Ki of 2 nM for VPAC1 but an IC50 of 3000 nM for VPAC2, demonstrating an inverse selectivity profile [2].

VPAC2 Selectivity

Head-to-head

This compound: >100-fold preference for VPAC2 over VPAC1

VIP: ~2.7-fold VPAC1 preference; PG 97-269: 1500-fold VPAC1 preference

Supports isolated VPAC2 pathway studies

Recombinant human VPAC1/VPAC2 expressed in CHO cells; binding and functional assays

Evidence Dimension	Receptor Subtype Selectivity
Target Compound Data	100-fold preference for VPAC2 over VPAC1
Comparator Or Baseline	VIP: EC50 3 nM (VPAC1), 8 nM (VPAC2); PG 97-269: Ki 2 nM (VPAC1), IC50 3000 nM (VPAC2)
Quantified Difference	Target has >100-fold selectivity for VPAC2; VIP has ~2.7-fold preference for VPAC1; PG 97-269 has 1500-fold preference for VPAC1.
Conditions	Binding and functional assays on human recombinant receptors expressed in CHO cells.

Why This Matters

This selectivity profile is essential for researchers needing to isolate VPAC2-mediated effects, avoiding the confounding influence of VPAC1 activation or blockade that would occur with native VIP or VPAC1-selective antagonists.

• [1] IUPHAR/BPS Guide to Pharmacology. PG 99-465 Ligand Page. Accessed 2026. View Source
• [2] Pan CQ, et al. Generation of PEGylated VPAC1-selective antagonists that inhibit proliferation of a lung cancer cell line. Peptides. 2008 Mar;29(3):479-86. View Source

High-Affinity VPAC2 Antagonism: Nanomolar IC50 Values in Radioligand Binding and Functional Assays

Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid demonstrates potent antagonism at the VPAC2 receptor with a pIC50 of 8.7, corresponding to an IC50 of approximately 2 nM in a radioligand binding assay [1]. In functional assays measuring VIP-stimulated cAMP formation, the compound inhibits VPAC2-mediated signaling with an IC50 of 2 nM [1]. This high affinity is comparable to the potent VPAC2 agonist BAY 55-9837, which has a Kd of 0.65 nM for VPAC2 [2], but the key differentiation lies in its functional profile: Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid is an antagonist, whereas BAY 55-9837 is an agonist. This distinction is critical for studies requiring pathway blockade rather than activation.

VPAC2 Antagonism Affinity

Head-to-head

IC₅₀ ~2 nM (radioligand binding); IC₅₀ 2 nM (cAMP inhibition)

BAY 55-9837 (VPAC2 agonist): Kd 0.65 nM

Enables potent and selective VPAC2 signaling blockade

[¹²⁵I]Ro25-1553 binding on CHO membranes; cAMP formation in recombinant VPAC2 cells

Evidence Dimension	Binding Affinity (IC50) and Functional Antagonism
Target Compound Data	pIC50 8.7 (IC50 ~2 nM) for VPAC2; IC50 2 nM for inhibition of VIP-stimulated cAMP formation in CHO cells expressing recombinant human VPAC2.
Comparator Or Baseline	BAY 55-9837 (VPAC2 agonist): Kd 0.65 nM for VPAC2.
Quantified Difference	Target is an antagonist with IC50 ~2 nM; comparator is an agonist with Kd 0.65 nM.
Conditions	Radioligand binding with [125I]Ro25-1553 on CHO cell membranes; cAMP formation in CHO cells stably expressing recombinant human VPAC2.

Why This Matters

The combination of high affinity and functional antagonism makes this compound the reagent of choice for studies requiring potent and selective blockade of VPAC2 signaling, as opposed to activation provided by agonists like BAY 55-9837.

• [1] IUPHAR/BPS Guide to Pharmacology. PG 99-465 Ligand Page. Accessed 2026. View Source
• [2] Tsutsumi M, et al. A potent and highly selective VPAC2 agonist enhances glucose-induced insulin release and glucose disposal. Diabetes. 2002;51(5):1453-1460. View Source

Partial Agonist Activity at VPAC1: A Unique Bifunctional Profile

Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid exhibits partial agonistic activity at the VPAC1 receptor, with a pIC50 of 7.6 (IC50 ~22.9 nM) for inhibiting VIP-stimulated cAMP formation [1]. This partial agonism is in contrast to its antagonist profile at VPAC2. This is a distinct functional profile not shared by other selective VPAC modulators. For instance, the VPAC1 antagonist PG 97-269 acts as a pure antagonist at VPAC1 with a Ki of 2 nM , while the VPAC2 agonist BAY 55-9837 has no reported partial agonist activity [2].

VPAC1 Partial Agonism

Cross-study comparable

Partial agonist: pIC₅₀ 7.6 (IC₅₀ ~22.9 nM) at human VPAC1

PG 97-269: pure VPAC1 antagonist (Ki 2 nM); BAY 55-9837: no partial agonism

Bifunctional profile may support receptor cross-talk studies

cAMP formation in CHO cells expressing recombinant human VPAC1

Evidence Dimension	Functional Activity at VPAC1
Target Compound Data	Partial agonist; pIC50 7.6 (IC50 ~22.9 nM) for inhibition of VIP-stimulated cAMP formation at human VPAC1.
Comparator Or Baseline	PG 97-269: Pure antagonist at VPAC1 (Ki 2 nM). BAY 55-9837: No reported partial agonism.
Quantified Difference	Target is a partial agonist; PG 97-269 is a full antagonist; BAY 55-9837 is an agonist.
Conditions	cAMP formation in CHO cells stably expressing recombinant human VPAC1.

Why This Matters

This bifunctional profile (antagonist at VPAC2, partial agonist at VPAC1) may offer unique experimental opportunities for studying receptor cross-talk or for applications where a nuanced modulation of both receptor subtypes is desired, a feature absent in purely selective antagonists or agonists.

• [1] IUPHAR/BPS Guide to Pharmacology. PG 99-465 Ligand Page. Accessed 2026. View Source
• [2] Tsutsumi M, et al. A potent and highly selective VPAC2 agonist enhances glucose-induced insulin release and glucose disposal. Diabetes. 2002;51(5):1453-1460. View Source

Key Research Applications for Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr Free Acid: Leveraging VPAC2 Selectivity

Dissecting VPAC1 vs. VPAC2 Contributions in Neuronal Signaling

In hippocampal slice electrophysiology, the use of Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid (100 nM) has been shown to convert VIP-induced enhancement of [3H]-GABA release into an inhibition, thereby confirming that VPAC2 activation enhances and VPAC1 activation inhibits GABA release [1]. This application leverages the compound's >100-fold selectivity for VPAC2 to parse the opposing roles of the two receptors in neurotransmission. This is a classic example of how the compound's selectivity is essential for generating unambiguous functional data, as a non-selective antagonist would simply block all VIP-mediated effects, obscuring the underlying receptor-specific mechanisms [2].

Investigating the Role of VPAC2 in Circadian Rhythm Regulation

The selective VPAC2 antagonism of Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid is critical for studies on the suprachiasmatic nucleus (SCN), the brain's master clock. Long-term perfusion of SCN slices with this compound abolishes circadian rhythms in multi-unit activity, demonstrating the essential role of VPAC2 signaling in maintaining circadian rhythmicity [3]. This application highlights the compound's utility in chronic in vitro models and underscores the need for a highly selective VPAC2 antagonist, as VPAC1 is also expressed in the SCN and mediates distinct functions [3].

Validating VPAC2 as a Target in Metabolic and Inflammatory Models

In models of type 2 diabetes, VPAC2 agonists like BAY 55-9837 have shown potential to enhance insulin secretion [4]. Conversely, Myristoyl-(Lys12,27,28)-VIP-Gly-Gly-Thr free acid is the essential complementary tool for confirming target engagement. By blocking VPAC2 and reversing the effects of VPAC2-selective agonists, researchers can definitively link observed metabolic improvements to VPAC2 activation. Furthermore, given the emerging role of VPAC2 in immune modulation, the compound can be used to explore VPAC2's contribution to inflammatory cytokine release, as demonstrated by its ability to modulate TNF-α and IL-6 levels in endotoxemia models when VIP is used as a probe . This application relies on the compound's high affinity (IC50 ~2 nM) to achieve effective receptor blockade at low, non-toxic concentrations [5].

Application

Selection Property

Validation Focus

Neuronal VPAC subtype signaling studies

VPAC2-selective antagonism

GABA release modulation endpoints

SCN circadian rhythm research

Chronic VPAC2 pathway blockade

Multi-unit activity rhythm disruption endpoints

Metabolic/inflammatory target engagement

High-affinity VPAC2 antagonism

Insulin secretion / cytokine release pathway endpoints

• [1] Cunha-Reis D, et al. VPAC1 and VPAC2 receptor activation on GABA release from hippocampal nerve terminals involve several different signalling pathways. Br J Pharmacol. 2014;171(5):1201-1214. View Source
• [2] Harmar AJ, et al. International Union of Pharmacology. XVIII. Nomenclature of receptors for vasoactive intestinal peptide and pituitary adenylate cyclase-activating polypeptide. Pharmacol Rev. 1998;50(2):265-270. View Source
• [3] Cutler DJ, et al. The mouse VPAC2 receptor confers suprachiasmatic nuclei cellular rhythmicity and responsiveness to vasoactive intestinal polypeptide in vitro. Eur J Neurosci. 2003;17(2):197-204. View Source
• [4] Tsutsumi M, et al. A potent and highly selective VPAC2 agonist enhances glucose-induced insulin release and glucose disposal. Diabetes. 2002;51(5):1453-1460. View Source
• [5] IUPHAR/BPS Guide to Pharmacology. PG 99-465 Ligand Page. Accessed 2026. View Source